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Compound of Interest

Compound Name: Altronic acid

Cat. No.: B1664805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The stereoselective synthesis of C-4 substituted monosaccharides is a significant endeavor in

medicinal chemistry and drug development. Modifications at the C-4 position of sugars can

profoundly influence their biological activity, leading to the development of novel therapeutic

agents, including enzyme inhibitors and metabolic probes. While various synthetic routes to C-

4 modified sugars exist, the utilization of less common starting materials like altronic acid
remains an underexplored area. This document outlines a proposed synthetic strategy for the

preparation of C-4 substituted sugars starting from D-altronic acid. Due to the limited

availability of direct literature precedents for this specific transformation, the following protocols

are based on established principles of carbohydrate chemistry and analogous reactions

reported for other sugar derivatives.

Proposed Synthetic Strategy Overview
The proposed pathway for the synthesis of C-4 substituted sugars from D-altronic acid
involves a multi-step sequence. The core of the strategy is the selective protection of the

functional groups of altronic acid, followed by the formation of a pyranose ring structure,

activation of the C-4 hydroxyl group, and subsequent nucleophilic substitution to introduce the

desired C-4 substituent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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